Cas no 847795-96-4 (3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime)
847795-96-4 structure
Product Name:3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime
CAS No:847795-96-4
MF:C14H18N2O
MW:230.305523395538
CID:1827874
PubChem ID:59134550
Update Time:2025-04-21
3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime
- WHGDLXHMYLJEMH-UHFFFAOYSA-N
- 3-Benzyl-3-azabicyclo[3.2.1]octan-8-one oxime
- 3-benzyl-3-azabicyclo[3.2.1]octan-8-oneoxime
- SCHEMBL1514846
- 847795-96-4
- E77528
-
- Inchi: 1S/C14H18N2O/c17-15-14-12-6-7-13(14)10-16(9-12)8-11-4-2-1-3-5-11/h1-5,12-13,17H,6-10H2
- InChI Key: WHGDLXHMYLJEMH-UHFFFAOYSA-N
- SMILES: O/N=C1\C2CN(CC3C=CC=CC=3)CC\1CC2
Computed Properties
- Exact Mass: 230.141913202g/mol
- Monoisotopic Mass: 230.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.8Ų
3-Azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, oxime Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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